Cas no 921843-31-4 (N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide)

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide structure
921843-31-4 structure
Product Name:N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide
CAS No:921843-31-4
MF:C23H28N2O3
MW:380.480026245117
CID:6431523
PubChem ID:44010108
Update Time:2025-10-23

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide
    • N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]benzamide
    • N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide
    • AKOS024633607
    • N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide
    • F2262-0683
    • 921843-31-4
    • Inchi: 1S/C23H28N2O3/c1-16(2)12-13-25-19-14-18(24-21(26)17-8-6-5-7-9-17)10-11-20(19)28-15-23(3,4)22(25)27/h5-11,14,16H,12-13,15H2,1-4H3,(H,24,26)
    • InChI Key: QUCXGFCPWMODAU-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2N(CCC(C)C)C(C(C)(C)C1)=O)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 380.20999276g/mol
  • Monoisotopic Mass: 380.20999276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 58.6Ų

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2262-0683-2μmol
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide
921843-31-4 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2262-0683-5μmol
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide
921843-31-4 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2262-0683-10μmol
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide
921843-31-4 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2262-0683-20μmol
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide
921843-31-4 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2262-0683-1mg
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide
921843-31-4 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2262-0683-2mg
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide
921843-31-4 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2262-0683-3mg
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide
921843-31-4 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2262-0683-4mg
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide
921843-31-4 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2262-0683-5mg
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide
921843-31-4 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2262-0683-10mg
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide
921843-31-4 90%+
10mg
$79.0 2023-05-16

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide Related Literature

Additional information on N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide

Recent Advances in the Study of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide (CAS: 921843-31-4)

The compound N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide (CAS: 921843-31-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of this benzoxazepine derivative, which contribute to its selective binding affinity for specific biological targets. The compound's mechanism of action involves modulation of key signaling pathways implicated in various diseases, including cancer and inflammatory disorders. Advanced computational modeling and in vitro assays have been employed to elucidate its interactions at the molecular level.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide. Recent publications describe optimized reaction conditions that minimize side products and enhance scalability, making it a more viable candidate for further preclinical development.

Pharmacological evaluations have demonstrated promising results, particularly in the context of oncology. The compound exhibits potent inhibitory effects on specific kinase targets, with IC50 values in the nanomolar range. Additionally, preliminary in vivo studies suggest favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Despite these advancements, challenges remain in fully understanding the compound's off-target effects and long-term safety profile. Ongoing research is focused on addressing these gaps through comprehensive toxicology studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide represents a promising scaffold for drug development. Continued research into its therapeutic potential and optimization of its chemical properties will be critical for its success in the pipeline of novel therapeutics.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd